Cas no 270260-38-3 (Benzaldehyde,4-(1-hydroxyethyl)-, oxime)

• Product Name: Benzaldehyde,4-(1-hydroxyethyl)-, oxime
• CAS No: 270260-38-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 247981
• PubChem ID: 57376513
• Update Time: 2025-04-19

Benzaldehyde,4-(1-hydroxyethyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(1-hydroxyethyl)-, oxime
• 4-Benzylbenzaldehydeoxime
• 1-[4-(hydroxyiminomethyl)phenyl]ethanol
• DTXSID10725212
• Benzaldehyde,4-(1-hydroxyethyl)-,oxime(9ci)
• 270260-38-3
• 1-{4-[(Hydroxyimino)methyl]phenyl}ethan-1-ol

• Inchi： 1S/C9H11NO2/c1-7(11)9-4-2-8(3-5-9)6-10-12/h2-7,11-12H,1H3
• InChI Key： FQVRFXRMZTVRKK-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(C=NO)=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82